Cas no 2229265-16-9 (1-(3-chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(3-chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2229265-16-9
• MF: C₁₁H₁₂ClF₂N
• MW: 231.66948890686
• CID: 6379812
• PubChem ID: 165656251
• Update Time: 2025-10-28

1-(3-chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine
• EN300-1980542
• 1-[(3-chloro-2,4-difluorophenyl)methyl]-N-methylcyclopropan-1-amine
• 2229265-16-9

• Inchi： 1S/C11H12ClF2N/c1-15-11(4-5-11)6-7-2-3-8(13)9(12)10(7)14/h2-3,15H,4-6H2,1H3
• InChI Key： GBGPWKLKOADYDD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)CC1(CC1)NC)F

Computed Properties

• Exact Mass: 231.0626334g/mol
• Monoisotopic Mass: 231.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 1-(3-chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine

1-(3-chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine: An Overview of a Promising Compound (CAS No. 2229265-16-9)

1-(3-Chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229265-16-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropanamines, which are known for their diverse biological activities and structural versatility. The presence of a chloro and difluoro substituent on the phenyl ring, along with the methyl group on the cyclopropane ring, imparts distinct chemical and biological properties to this molecule.

The development and study of 1-(3-chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine have been driven by its potential as a lead compound in drug discovery. Recent research has focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in various disease models. This compound has shown promising results in preclinical studies, particularly in the areas of neurodegenerative diseases, cancer, and inflammatory disorders.

In the context of neurodegenerative diseases, 1-(3-chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine has been investigated for its ability to modulate neurotransmitter systems and protect against neuronal damage. Studies have demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

In cancer research, 1-(3-chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine has been evaluated for its antiproliferative and proapoptotic properties. Preclinical studies have shown that it can selectively target cancer cells while sparing normal cells, making it a promising candidate for further development as an anticancer agent. The compound's ability to inhibit key signaling pathways involved in cell proliferation and survival has been highlighted as a key mechanism underlying its anticancer activity.

Inflammatory disorders represent another area where 1-(3-chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine shows promise. Research has indicated that this compound can modulate the immune response by suppressing the production of pro-inflammatory cytokines and chemokines. This property makes it a potential therapeutic option for conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma.

The pharmacokinetic profile of 1-(3-chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine is also an important aspect of its evaluation as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life in vivo, which supports its potential for oral administration in clinical settings.

Safety and toxicity assessments are crucial steps in the drug development process. Preclinical toxicology studies of 1-(3-chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine have indicated that it is generally well-tolerated at therapeutic doses. However, further investigations are needed to fully characterize its safety profile and identify any potential adverse effects.

In conclusion, 1-(3-chloro-2,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229265-16-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various disease areas. Ongoing research aims to optimize its formulation and delivery methods to enhance its efficacy and safety profile for future clinical use.